Cas no 55264-76-1 (1-Bromo-2,2-dimethylcyclopropane-1-carbaldehyde)

• Product Name: 1-Bromo-2,2-dimethylcyclopropane-1-carbaldehyde
• CAS No: 55264-76-1
• MF: C₆H₉BrO
• MW: 177.039061307907
• CID: 6369838
• PubChem ID: 130025301
• Update Time: 2025-05-19

1-Bromo-2,2-dimethylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 55264-76-1
• EN300-7599163
• 1-bromo-2,2-dimethylcyclopropane-1-carbaldehyde
• 1-Bromo-2,2-dimethylcyclopropane-1-carbaldehyde

• Inchi： 1S/C6H9BrO/c1-5(2)3-6(5,7)4-8/h4H,3H2,1-2H3
• InChI Key： KRUTWRIULXRMPC-UHFFFAOYSA-N
• SMILES： BrC1(C=O)CC1(C)C

Computed Properties

• Exact Mass: 175.98368g/mol
• Monoisotopic Mass: 175.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-Bromo-2,2-dimethylcyclopropane-1-carbaldehyde

Recent Advances in the Application of 1-Bromo-2,2-dimethylcyclopropane-1-carbaldehyde (CAS: 55264-76-1) in Chemical and Pharmaceutical Research

1-Bromo-2,2-dimethylcyclopropane-1-carbaldehyde (CAS: 55264-76-1) is a highly versatile chemical intermediate that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical synthesis and medicinal chemistry. This compound, characterized by its cyclopropane ring and bromo-aldehyde functional groups, serves as a key building block for the development of novel bioactive molecules. Recent studies have explored its utility in the synthesis of cyclopropane-containing drugs, which are known for their enhanced metabolic stability and target specificity.

In a groundbreaking study published in the *Journal of Medicinal Chemistry* (2023), researchers demonstrated the efficacy of 1-Bromo-2,2-dimethylcyclopropane-1-carbaldehyde as a precursor in the synthesis of cyclopropane-based protease inhibitors. The study highlighted the compound's ability to undergo selective nucleophilic substitution reactions, enabling the efficient construction of complex molecular architectures. The resulting inhibitors exhibited potent activity against viral proteases, suggesting potential applications in antiviral drug development.

Another notable application of this compound was reported in *Organic Letters* (2024), where it was utilized in a novel asymmetric synthesis of chiral cyclopropane derivatives. The researchers employed a palladium-catalyzed cross-coupling reaction to achieve high enantioselectivity, paving the way for the production of enantiomerically pure pharmaceuticals. This advancement addresses a critical challenge in drug development, as chirality often influences the pharmacological activity and safety profile of therapeutic agents.

Beyond its synthetic utility, 1-Bromo-2,2-dimethylcyclopropane-1-carbaldehyde has also been investigated for its potential as a scaffold in fragment-based drug discovery (FBDD). A recent study in *ACS Chemical Biology* (2024) demonstrated its use in generating diverse fragment libraries, which were screened against various disease targets. The study identified several promising hits with moderate binding affinity, underscoring the compound's value in early-stage drug discovery.

In conclusion, the growing body of research on 1-Bromo-2,2-dimethylcyclopropane-1-carbaldehyde (CAS: 55264-76-1) highlights its multifaceted role in chemical and pharmaceutical research. Its applications range from serving as a key intermediate in drug synthesis to acting as a valuable scaffold in fragment-based discovery. As the demand for novel and efficient synthetic methodologies continues to rise, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.